Cas no 84378-53-0 (6H-IMIDAZO[1,5-A][1,4]BENZODIAZEPIN-6-ONE, 4,5-DIHYDRO-5-METHYL-)

6H-IMIDAZO[1,5-A][1,4]BENZODIAZEPIN-6-ONE, 4,5-DIHYDRO-5-METHYL- structure
84378-53-0 structure
Product name:6H-IMIDAZO[1,5-A][1,4]BENZODIAZEPIN-6-ONE, 4,5-DIHYDRO-5-METHYL-
CAS No:84378-53-0
MF:C12H11N3O
MW:213.235
CID:3327859
PubChem ID:19905116

6H-IMIDAZO[1,5-A][1,4]BENZODIAZEPIN-6-ONE, 4,5-DIHYDRO-5-METHYL- Chemical and Physical Properties

Names and Identifiers

    • 6H-IMIDAZO[1,5-A][1,4]BENZODIAZEPIN-6-ONE, 4,5-DIHYDRO-5-METHYL-
    • DTXSID201176557
    • 4,5-dihydro-5-methyl-6H-imidazo[1,5-a][1,4]benzodiazepin-6-one
    • YLSKXLUKPYFHGN-UHFFFAOYSA-N
    • 4,5-dihydro-5-methyl-6H-imidazo[1,5-a][1,4]benzodiazepin-6 -one
    • 84378-53-0
    • SCHEMBL9746791
    • Inchi: InChI=1S/C12H11N3O/c1-14-7-9-6-13-8-15(9)11-5-3-2-4-10(11)12(14)16/h2-6,8H,7H2,1H3
    • InChI Key: YLSKXLUKPYFHGN-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 213.090211983Da
  • Monoisotopic Mass: 213.090211983Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 38.1Ų

6H-IMIDAZO[1,5-A][1,4]BENZODIAZEPIN-6-ONE, 4,5-DIHYDRO-5-METHYL- Related Literature

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